Cas no 954702-81-9 (1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide)

• Product Name: 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide
• CAS No: 954702-81-9
• MF: C₁₇H₂₁ClN₂O₂S₂
• MW: 384.943840742111
• CID: 6293713
• PubChem ID: 16933104
• Update Time: 2025-05-20

1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide
• 1-(4-chlorophenyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide
• 1-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide
• AKOS024646358
• 1-(4-chlorophenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)methanesulfonamide
• 954702-81-9
• F2393-0392

• Inchi： 1S/C17H21ClN2O2S2/c18-16-5-3-14(4-6-16)13-24(21,22)19-11-17(15-7-10-23-12-15)20-8-1-2-9-20/h3-7,10,12,17,19H,1-2,8-9,11,13H2
• InChI Key： NDOMTVNWCOYFIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(NCC(C1=CSC=C1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 384.0732980g/mol
• Monoisotopic Mass: 384.0732980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86Ų

Additional information on 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide

1-(4-Chlorophenyl)-N-2-(Pyrrolidin-1-yl)-2-(Thiophen-3-yl)ethylmethanesulfonamide (CAS No. 954702-81-9): An Overview

1-(4-Chlorophenyl)-N-2-(Pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide (CAS No. 954702-81-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of methanesulfonamide and contains a 4-chlorophenyl group, a pyrrolidine ring, and a thiophene moiety. Its unique structural features make it a valuable candidate for various biological and therapeutic applications.

The 4-chlorophenyl group in the compound is known for its ability to modulate interactions with biological targets, particularly in the context of receptor binding and enzyme inhibition. This group has been extensively studied for its role in enhancing the lipophilicity and metabolic stability of drug molecules, which are crucial factors in drug design and development. The pyrrolidine ring, on the other hand, is a versatile structural element that can influence the conformational flexibility and binding affinity of the molecule. Pyrrolidine-containing compounds have shown promise in various therapeutic areas, including neurodegenerative diseases and cancer.

The thiophene moiety, a five-membered heterocyclic ring containing sulfur, adds another layer of complexity to the molecule. Thiophenes are known for their bioisosteric properties and have been used to enhance the pharmacological activity of drug candidates. In particular, thiophene derivatives have been explored for their anti-inflammatory, antimicrobial, and antitumor activities. The combination of these functional groups in 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide results in a compound with a diverse range of potential biological activities.

Recent research has focused on the potential therapeutic applications of 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide has also shown potential as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings suggest that this compound could be further developed as a novel anticancer therapeutic.

The pharmacokinetic properties of 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for ensuring effective drug delivery to target tissues. Additionally, it has demonstrated low toxicity in preclinical models, further supporting its potential for clinical development.

In conclusion, 1-(4-chlorophenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylmethanesulfonamide (CAS No. 954702-81-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. Ongoing studies are likely to uncover additional applications and optimize its use as a therapeutic agent.